Cas no 2172394-37-3 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid
• CAS No: 2172394-37-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6186333
• PubChem ID: 165559031
• Update Time: 2025-06-29

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]acetic acid
• EN300-1502627
• 2172394-37-3

• Inchi： 1S/C24H26N2O5/c1-24(15-11-12-15,22(29)26(2)13-21(27)28)25-23(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： JAVYDZAFNUHQNP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid

Introduction to 2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic Acid (CAS No. 2172394-37-3)

2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS No. 2172394-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and other bioactive molecules. The unique structural features of this compound make it a valuable tool in the development of novel therapeutic agents and diagnostic tools.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, known for its stability under mild conditions and its ease of removal using secondary amines such as piperidine. The presence of the cyclopropyl substituent adds a level of complexity and rigidity to the molecule, which can influence its conformational properties and biological activity. The N-methylpropanamidoacetic acid moiety further enhances the compound's potential for forming stable amide bonds, making it an attractive candidate for the design of peptidomimetics and other bioactive compounds.

Recent research has highlighted the potential applications of 2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The cyclopropyl group has been found to enhance the lipophilicity and cell membrane permeability of these molecules, which can improve their bioavailability and efficacy.

In the context of drug discovery, Fmoc derivatives like this compound are often used as building blocks in solid-phase peptide synthesis (SPPS). The Fmoc group can be selectively removed under mild conditions, allowing for the sequential addition of amino acids to form complex peptides. This process is crucial in the development of therapeutic peptides, which have shown promise in treating a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

The cyclopropyl substituent in 2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid also plays a significant role in modulating the pharmacokinetic properties of the molecule. Cyclopropyl-containing compounds have been shown to exhibit enhanced metabolic stability and reduced toxicity compared to their linear counterparts. This makes them particularly suitable for use in long-term treatments where sustained drug levels are required.

Furthermore, the N-methylpropanamidoacetic acid moiety contributes to the overall charge distribution and solubility properties of the compound. This is crucial for ensuring that the molecule can effectively interact with biological targets such as enzymes and receptors. The amide bond formed by this moiety is also known for its resistance to hydrolysis, which can improve the stability and shelf life of pharmaceutical products containing this compound.

In addition to its potential as a building block for peptide synthesis, 2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid has been explored for its use in diagnostic applications. For example, it can be incorporated into fluorescent probes or imaging agents designed to detect specific biomarkers or cellular processes. The Fmoc group can be modified with fluorescent labels, allowing for real-time monitoring of molecular interactions within living cells or tissues.

The synthesis of 2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid typically involves several steps, including the protection of amino groups with Fmoc, introduction of the cyclopropyl substituent, and formation of the N-methylpropanamidoacetic acid moiety. These synthetic routes are well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques such as flow chemistry and automated synthesis platforms.

In conclusion, 2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidoacetic acid (CAS No. 2172394-37-3) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to explore new applications and optimize synthetic methods for this promising compound.